molecular formula C26H23FN2O4 B2766304 2-chloro-5-[(diethylamino)sulfonyl]-N-(4-isopropoxybenzyl)benzamide CAS No. 1359501-26-0

2-chloro-5-[(diethylamino)sulfonyl]-N-(4-isopropoxybenzyl)benzamide

Cat. No.: B2766304
CAS No.: 1359501-26-0
M. Wt: 446.478
InChI Key: MGZLCXIYLPRCNS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-chloro-5-[(diethylamino)sulfonyl]-N-(4-isopropoxybenzyl)benzamide is a useful research compound. Its molecular formula is C26H23FN2O4 and its molecular weight is 446.478. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibition and Medicinal Chemistry

The compound has been explored for its role in inhibiting certain enzymes, particularly carbonic anhydrases (CAs), which are pivotal in various physiological processes including respiration, acid-base balance, and CO2 transport. Studies highlight its potential in designing inhibitors for different CA isozymes, which could have implications in treating conditions like glaucoma, edema, and certain cancers:

  • Carbonic Anhydrase Inhibition : Aromatic sulfonamides, similar in structure to the specified compound, have been studied for their inhibition of carbonic anhydrase isoenzymes, showing nanomolar inhibitory concentrations across different isozymes (Supuran, Maresca, Gregáň, & Remko, 2013) sourcesource.
  • Anticancer Applications : Derivatives of sulfonamide-based compounds have been synthesized and evaluated for their proapoptotic activities on cancer cell lines, indicating their potential as anticancer agents. For instance, certain benzamide derivatives demonstrated significant activity against melanoma cells (Yılmaz et al., 2015) sourcesourcesource.

Pharmacokinetics and Metabolic Studies

The pharmacokinetics and transformation of structurally similar compounds have been investigated to understand their behavior in biological systems. These studies are crucial for developing drugs with optimized absorption, distribution, metabolism, and excretion (ADME) profiles:

  • Metabolic Transformation : Research on the metabolic transformation of related compounds in rabbits revealed the identification of transformation products and provided insights into the compound's metabolism and excretion pathways, aiding in the development of more effective and safer drugs (Arita et al., 1970) sourcesource.

Synthesis and Chemical Properties

The synthesis of novel compounds and their unique chemical properties have been a subject of interest, contributing to advancements in chemical synthesis techniques and the development of new materials with potential applications in various domains:

  • Novel Synthesis Approaches : Studies on the synthesis of compounds with similar functional groups have led to the development of new synthetic methods, expanding the toolkit available for chemists to design and produce compounds with specific properties and activities (Nakayama et al., 1998) sourcesource.

Properties

IUPAC Name

N-[4-ethoxy-2-(4-fluorophenyl)quinolin-6-yl]-2,4-dimethoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H23FN2O4/c1-4-33-25-15-23(16-5-7-17(27)8-6-16)29-22-12-9-18(13-21(22)25)28-26(30)20-11-10-19(31-2)14-24(20)32-3/h5-15H,4H2,1-3H3,(H,28,30)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MGZLCXIYLPRCNS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC(=NC2=C1C=C(C=C2)NC(=O)C3=C(C=C(C=C3)OC)OC)C4=CC=C(C=C4)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H23FN2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

446.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.